Cas no 3573-29-3 (6H-Pyrrolo[3,2-d]pyrimidine)

6H-Pyrrolo[3,2-d]pyrimidine is a heterocyclic compound featuring a fused pyrrole and pyrimidine ring system, which serves as a versatile scaffold in medicinal chemistry and material science. Its rigid, planar structure and electron-rich nature make it valuable for designing bioactive molecules, particularly in the development of kinase inhibitors and nucleoside analogs. The compound's synthetic accessibility and ability to undergo selective functionalization further enhance its utility in constructing diverse derivatives for pharmaceutical and agrochemical applications. Its stability under various reaction conditions and compatibility with cross-coupling methodologies contribute to its widespread use in organic synthesis and drug discovery research.

6H-Pyrrolo[3,2-d]pyrimidine structure

Product Name:6H-Pyrrolo[3,2-d]pyrimidine

CAS No:3573-29-3

MF:C₆H₅N₃

MW:119.124000310898

CID:296001

PubChem ID:45080512

Update Time:2025-05-28

6H-Pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 6H-Pyrrolo[3,2-d]pyrimidine
- 6H-Pyrrolo[3,2-d]pyrimidine (8CI)
- DTXSID00664005
- 3573-29-3
- Inchi： 1S/C6H5N3/c1-2-8-6-3-7-4-9-5(1)6/h1,3-4H,2H2
- InChI Key： NRNDZEDAFFDYIX-UHFFFAOYSA-N
- SMILES： N1CC=C2C=1C=NC=N2

Computed Properties

Exact Mass: 119.04845
Monoisotopic Mass: 119.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.1A^2
XLogP3: -0.4

Experimental Properties

PSA: 37.08

6H-Pyrrolo[3,2-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM271050-1g	6H-Pyrrolo[3,2-d]pyrimidine	3573-29-3	97%	1g	$422	2021-08-18
Chemenu	CM271050-5g	6H-Pyrrolo[3,2-d]pyrimidine	3573-29-3	97%	5g	$1061	2021-08-18
Chemenu	CM271050-10g	6H-Pyrrolo[3,2-d]pyrimidine	3573-29-3	97%	10g	$1594	2021-08-18
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Chemenu	CM271050-1g	6H-Pyrrolo[3,2-d]pyrimidine	3573-29-3	97%	1g	$424	2023-02-17